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Compound of Interest

Compound Name:
5-Bromo-2-methyl-3-nitrobenzoic

Acid

Cat. No.: B031381 Get Quote

An In-depth Technical Guide on 5-Bromo-2-methyl-3-nitrobenzoic Acid

This guide provides essential technical data on 5-Bromo-2-methyl-3-nitrobenzoic acid, a

chemical compound relevant to researchers and professionals in the fields of organic chemistry

and drug development.

Core Chemical Properties
5-Bromo-2-methyl-3-nitrobenzoic acid is a substituted aromatic carboxylic acid. Its structure

incorporates a benzene ring functionalized with a bromine atom, a methyl group, a nitro group,

and a carboxylic acid group.

Quantitative Data Summary
The fundamental molecular properties of 5-Bromo-2-methyl-3-nitrobenzoic acid are

summarized in the table below for quick reference.
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Property Value Citations

Chemical Formula C₈H₆BrNO₄ [1][2][3]

Molecular Weight 260.04 g/mol [1][2]

CAS Number 107650-20-4 [2][3]

Appearance
Colorless to light yellow solid

powder
[1]

Melting Point 175-180 °C [1]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis or specific reactions of 5-
Bromo-2-methyl-3-nitrobenzoic acid are not readily available in public repositories. However,

its synthesis would likely involve the multi-step functionalization of a simpler benzene

derivative, employing standard organic chemistry reactions such as nitration, bromination, and

oxidation of a methyl group to a carboxylic acid, with careful consideration of directing group

effects to achieve the desired substitution pattern. Purity analysis would typically be conducted

using techniques like NMR, HPLC, and mass spectrometry[4].

Molecular Structure and Functional Groups
The logical arrangement of the functional groups on the central benzene ring dictates the

chemical properties and reactivity of 5-Bromo-2-methyl-3-nitrobenzoic acid. The following

diagram illustrates the relationship between the core structure and its substituents.
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Caption: Molecular component relationship for 5-Bromo-2-methyl-3-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [molecular weight and formula of 5-Bromo-2-methyl-3-
nitrobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031381#molecular-weight-and-formula-of-5-bromo-2-
methyl-3-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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